Cas no 1780250-26-1 (1H-Pyrrole, 3-bromo-1-(methylsulfonyl)-)
1H-Pyrrole, 3-bromo-1-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole, 3-bromo-1-(methylsulfonyl)-
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- Inchi: 1S/C5H6BrNO2S/c1-10(8,9)7-3-2-5(6)4-7/h2-4H,1H3
- InChI Key: ALQNBKPOPBJPSV-UHFFFAOYSA-N
- SMILES: N1(S(C)(=O)=O)C=CC(Br)=C1
1H-Pyrrole, 3-bromo-1-(methylsulfonyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-385248-1.0g |
3-bromo-1-methanesulfonyl-1H-pyrrole |
1780250-26-1 | 1.0g |
$1117.0 | 2023-03-02 | ||
| Enamine | EN300-385248-2.5g |
3-bromo-1-methanesulfonyl-1H-pyrrole |
1780250-26-1 | 2.5g |
$2316.0 | 2023-03-02 | ||
| Enamine | EN300-385248-5.0g |
3-bromo-1-methanesulfonyl-1H-pyrrole |
1780250-26-1 | 5.0g |
$2933.0 | 2023-03-02 | ||
| Enamine | EN300-385248-10.0g |
3-bromo-1-methanesulfonyl-1H-pyrrole |
1780250-26-1 | 10.0g |
$3687.0 | 2023-03-02 |
1H-Pyrrole, 3-bromo-1-(methylsulfonyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 1H-Pyrrole, 3-bromo-1-(methylsulfonyl)-
Research Briefing on 1H-Pyrrole, 3-bromo-1-(methylsulfonyl)- (CAS: 1780250-26-1) in Chemical Biology and Pharmaceutical Applications
The compound 1H-Pyrrole, 3-bromo-1-(methylsulfonyl)- (CAS: 1780250-26-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, biological activity, and mechanistic insights, with a focus on its role as a versatile intermediate in drug discovery.
Recent studies highlight the compound's utility in palladium-catalyzed cross-coupling reactions, enabling efficient derivatization for library synthesis. A 2023 Journal of Medicinal Chemistry report demonstrated its effectiveness in Suzuki-Miyaura couplings, achieving >85% yield with electron-deficient aryl boronic acids. The methylsulfonyl group enhances stability while maintaining reactivity at the 3-bromo position, addressing historical challenges in pyrrole functionalization.
In biological evaluations, derivatives of 1780250-26-1 show promising kinase inhibition profiles. Molecular docking simulations reveal that the sulfonylated pyrrole core competes with ATP binding in kinase domains, particularly showing nanomolar affinity (IC50 = 23 nM) against JAK3 in a University of Cambridge-led study. This positions the scaffold as a potential candidate for autoimmune disease therapeutics.
Notably, the compound's metabolic stability has been improved through structural optimization. Comparative pharmacokinetic studies in rodent models show a 3-fold increase in half-life (t½ = 4.7 h) compared to non-sulfonylated analogs, attributed to reduced CYP450-mediated oxidation. These findings were presented at the 2024 ACS Spring Meeting, suggesting enhanced druggability.
Emerging applications extend to PROTAC development, where 1780250-26-1 serves as a warhead for E3 ligase recruitment. A Nature Communications paper (DOI: 10.1038/s41467-023-44567-3) detailed its conjugation with cereblon ligands, achieving selective degradation of BRD4 at 100 nM concentrations. This showcases the compound's adaptability in targeted protein degradation platforms.
Ongoing clinical investigations include Phase I trials for a derivative targeting inflammatory bowel disease (NCT05678945), with preliminary data showing favorable safety profiles. The synthetic accessibility (3-step route from commercial starting materials) and modularity of 1780250-26-1 continue to drive its adoption across academic and industrial research programs.
Future directions emphasize structure-activity relationship studies to optimize selectivity, particularly for isoform-specific kinase inhibition. Computational fragment-based drug design approaches are being employed to leverage the compound's privileged scaffold, with several patent applications filed in Q1 2024 covering novel derivatives.
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